Cas no 54708-14-4 (2-(2,6-dimethylphenyl)acetonitrile)

2-(2,6-dimethylphenyl)acetonitrile structure
54708-14-4 structure
Product Name:2-(2,6-dimethylphenyl)acetonitrile
CAS No:54708-14-4
MF:C10H11N
MW:145.201042413712
MDL:MFCD00060300
CID:366513
PubChem ID:4036941
Update Time:2025-04-19

2-(2,6-dimethylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylphenylacetonitrile
    • 2-(2,6-dimethylphenyl)acetonitrile
    • AKOS006344185
    • MFCD00060300
    • SCHEMBL954804
    • EN300-1857115
    • 54708-14-4
    • CL9427
    • ABOLDLVTFQCAHP-UHFFFAOYSA-N
    • DTXSID50398681
    • FT-0682164
    • 2,6-dimethyl-phenyl-acetonitrile
    • Benzeneacetonitrile, 2,6-dimethyl-
    • AS-46343
    • DB-020247
    • MDL： MFCD00060300
    • Inchi： 1S/C10H11N/c1-8-4-3-5-9(2)10(8)6-7-11/h3-5H,6H2,1-2H3
    • InChI Key： ABOLDLVTFQCAHP-UHFFFAOYSA-N
    • SMILES： N#CCC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 0.979
  • Melting Point: 31-33°C
  • Boiling Point: 104°C 1mm
  • Flash Point: 122.9 °C
  • Refractive Index: 1.524
  • PSA: 23.79000
  • LogP: 2.36948

2-(2,6-dimethylphenyl)acetonitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S22; S36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22

2-(2,6-dimethylphenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,6-dimethylphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR938974-1g
2,6-Dimethylphenylacetonitrile
 54708-14-4 98+%
1g
 £48.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59845-1g
2-(2,6-Dimethylphenyl)acetonitrile
 54708-14-4 ≥98%
1g
 ¥1698.0 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D857984-1g
2,6-Dimethylphenylacetonitrile
 54708-14-4 ≥98%
1g
 ￥378.00 2022-01-10
TRC
D480960-50mg
2,6-Dimethylphenylacetonitrile
 54708-14-4
50mg
 $ 50.00 2022-06-05
TRC
D480960-100mg
2,6-Dimethylphenylacetonitrile
 54708-14-4
100mg
 $ 65.00 2022-06-05
TRC
D480960-500mg
2,6-Dimethylphenylacetonitrile
 54708-14-4
500mg
 $ 185.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D857984-5g
2,6-Dimethylphenylacetonitrile
 54708-14-4 ≥98%
5g
 ￥1,638.00 2022-01-10
Fluorochem
135502-1g
2,6-Dimethylphenylacetonitrile
 54708-14-4 95%
1g
 ￡79.00 2022-02-28
Fluorochem
135502-5g
2,6-Dimethylphenylacetonitrile
 54708-14-4 95%
5g
 ￡313.00 2022-02-28
Fluorochem
135502-25g
2,6-Dimethylphenylacetonitrile
 54708-14-4 95%
25g
 ￡1205.00 2022-02-28

2-(2,6-dimethylphenyl)acetonitrile Related Literature

Related Categories

54708-14-4 (2-(2,6-dimethylphenyl)acetonitrile) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.